Cas no 2228927-56-6 (3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine
• CAS No: 2228927-56-6
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6219400
• PubChem ID: 165884632
• Update Time: 2025-05-24

3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine
• 3-[5-fluoro-2-(trifluoromethyl)phenoxy]azetidine
• EN300-1946513
• 2228927-56-6

• Inchi： 1S/C10H9F4NO/c11-6-1-2-8(10(12,13)14)9(3-6)16-7-4-15-5-7/h1-3,7,15H,4-5H2
• InChI Key： YMLLGLUZAASQFZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC1CNC1)F)(F)F

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine

3-5-Fluoro-2-(Trifluoromethyl)Phenoxyazetidine: A Comprehensive Overview

The compound 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine (CAS No. 2228927-56-6) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a phenoxy group substituted with fluorine atoms and a trifluoromethyl group, attached to an azetidine ring. The phenoxyazetidine core of the molecule contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of advanced chemical compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The presence of fluorine atoms in the aromatic ring of 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine enhances its electronic properties, making it an attractive candidate for applications in medicinal chemistry. The trifluoromethyl group further increases the molecule's lipophilicity, which is a critical factor in drug design for improving bioavailability and pharmacokinetics.

The synthesis of 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the phenoxy group, followed by its coupling with the azetidine ring. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and advanced coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of pharmacological applications, 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine has shown promising results in preclinical studies as a potential lead compound for anti-inflammatory and antiviral therapies. Its ability to modulate key cellular pathways makes it a valuable tool in drug development. Furthermore, the compound's structural versatility allows for further modification to enhance its therapeutic potential, such as adding additional functional groups or altering the substitution pattern on the aromatic ring.

From a materials science perspective, phenoxyazetidines like this compound are being investigated for their role in creating advanced polymers and materials with tailored properties. The combination of fluorinated aromatic groups and nitrogen-containing rings can lead to materials with enhanced thermal stability and mechanical strength. These properties make them suitable for applications in high-performance electronics and aerospace industries.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine. Quantum mechanical calculations have revealed that the fluorine atoms play a crucial role in stabilizing certain reactive intermediates, which could be leveraged in designing more efficient synthetic routes. Additionally, molecular dynamics simulations have helped predict the compound's behavior under various environmental conditions, aiding in its safe handling and storage.

In conclusion, 3-5-fluoro-2-(trifluoromethyl)phenoxyazetidine (CAS No. 2228927-56-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, enhanced by fluorination and trifluoromethylation, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.